1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate

• IUPAC Name: (1,2,2,3,3,4,4,5,5-nonafluorocyclopentyl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H7F9O3S/c1-6-2-4-7(5-3-6)25(22,23)24-12(21)10(17,18)8(13,14)9(15,16)11(12,19)20/h2-5H,1H3
• InChI Key: RHLORWYFTXBXPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2(C(C(C(C2(F)F)(F)F)(F)F)(F)F)F
• Molecular Formula: C12H7F9O3S
• Molecular Weight: 402.23 g/mol

Description

1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate, also known as NFT, is a fluorinated organic compound that is used in a variety of scientific research applications. It is a compound with a unique structure that has the potential to be used in a wide range of applications and can be used as a substitute for other compounds. NFT has many advantages, including its low volatility, low toxicity, and low cost. These advantages make it an ideal compound for use in laboratory experiments.

Mechanism of Action

1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate is a fluorinated organic compound that is used in a variety of scientific research applications. It has a unique structure that allows it to interact with biological molecules in a specific way. This compound binds to certain proteins, enzymes, and receptors in the body and modulates their activity. This mechanism of action is used to study the effects of drugs on the body, as well as the effects of environmental toxins.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It can be used to study the effects of drugs on the body, as well as the effects of environmental toxins. It can also be used to study the effects of radiation on cells. In addition, this compound can be used to study the effects of drugs on the nervous system, as well as the effects of radiation on cells.

Advantages and Limitations for Lab Experiments

1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate has several advantages for use in laboratory experiments. It has a low volatility, low toxicity, and low cost. These advantages make it an ideal compound for use in laboratory experiments. However, there are also some limitations to its use. This compound has a low solubility in water, which can make it difficult to use in certain experiments. Additionally, it is not as stable as other compounds, so it must be stored and handled with care.

Future Directions

1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate is a promising compound with many potential applications in scientific research. Future research could focus on developing new synthetic methods for the synthesis of this compound, as well as exploring its potential applications in drug discovery and development. Additionally, further research could be done to investigate its biochemical and physiological effects, as well as its mechanism of action. Finally, further studies could be done to investigate the advantages and limitations of using this compound in laboratory experiments.

Synthesis Methods

1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate can be synthesized using a variety of methods, including the use of a Friedel-Crafts alkylation reaction. In this reaction, an alkyl halide is reacted with an aromatic compound such as benzene or toluene in the presence of an acid catalyst. The reaction produces a fluorinated organic compound, which is then purified and isolated. This method is simple, efficient, and cost-effective.

Scientific Research Applications

1,2,2,3,3,4,4,5,5-Nonafluorocyclopentyl tosylate has a wide range of applications in scientific research. It is used in studies of biochemistry, physiology, and pharmacology. It can be used to study the effects of drugs on the body, as well as the effects of environmental toxins. It can also be used in studies of enzyme kinetics and protein structure. In addition, this compound can be used to study the effects of drugs on the nervous system, as well as the effects of radiation on cells.